Cas no 681171-20-0 (ethyl (2Z)-2-(1,3-benzothiazole-6-carbonyl)imino-3,4-dimethyl-2,3-dihydro-1,3-thiazole-5-carboxylate)

• Product Name: ethyl (2Z)-2-(1,3-benzothiazole-6-carbonyl)imino-3,4-dimethyl-2,3-dihydro-1,3-thiazole-5-carboxylate
• CAS No: 681171-20-0
• MF: C₁₆H₁₅N₃O₃S₂
• MW: 361.43860077858
• CID: 6575257
• Update Time: 2025-08-04

ethyl (2Z)-2-(1,3-benzothiazole-6-carbonyl)imino-3,4-dimethyl-2,3-dihydro-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl (2Z)-2-(1,3-benzothiazole-6-carbonyl)imino-3,4-dimethyl-2,3-dihydro-1,3-thiazole-5-carboxylate
• ethyl (Z)-2-((benzo[d]thiazole-6-carbonyl)imino)-3,4-dimethyl-2,3-dihydrothiazole-5-carboxylate
• 5-Thiazolecarboxylic acid, 2-[(6-benzothiazolylcarbonyl)imino]-2,3-dihydro-3,4-dimethyl-, ethyl ester

• Inchi： 1S/C16H15N3O3S2/c1-4-22-15(21)13-9(2)19(3)16(24-13)18-14(20)10-5-6-11-12(7-10)23-8-17-11/h5-8H,4H2,1-3H3
• InChI Key： MKJVBGCOUPEEDR-UHFFFAOYSA-N
• SMILES： S1C(C(OCC)=O)=C(C)N(C)C1=NC(C1C=C2SC=NC2=CC=1)=O

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 519.3±60.0 °C(Predicted)
• pka: -0.42±0.10(Predicted)

Additional information on ethyl (2Z)-2-(1,3-benzothiazole-6-carbonyl)imino-3,4-dimethyl-2,3-dihydro-1,3-thiazole-5-carboxylate

Research Update on Ethyl (2Z)-2-(1,3-Benzothiazole-6-carbonyl)imino-3,4-dimethyl-2,3-dihydro-1,3-thiazole-5-carboxylate (CAS: 681171-20-0)

Ethyl (2Z)-2-(1,3-benzothiazole-6-carbonyl)imino-3,4-dimethyl-2,3-dihydro-1,3-thiazole-5-carboxylate (CAS: 681171-20-0) is a synthetic compound that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique benzothiazole and thiazole hybrid structure, has been investigated for its biological activities, particularly in the context of enzyme inhibition and antimicrobial properties. Recent studies have explored its mechanism of action, pharmacokinetics, and potential as a lead compound for drug development.

The synthesis of ethyl (2Z)-2-(1,3-benzothiazole-6-carbonyl)imino-3,4-dimethyl-2,3-dihydro-1,3-thiazole-5-carboxylate involves a multi-step process, starting with the condensation of 1,3-benzothiazole-6-carboxylic acid with ethyl 2-amino-3,4-dimethyl-2,3-dihydro-1,3-thiazole-5-carboxylate. The resulting imine linkage (Z-configuration) is critical for its biological activity. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating further pharmacological evaluations.

In vitro studies have demonstrated that this compound exhibits significant inhibitory activity against a range of bacterial and fungal pathogens. Notably, it has shown potent activity against methicillin-resistant Staphylococcus aureus (MRSA) and Candida albicans, with minimum inhibitory concentrations (MICs) comparable to existing antibiotics and antifungals. Mechanistic studies suggest that the compound disrupts microbial cell wall synthesis and interferes with essential enzymatic pathways, although the exact molecular targets remain under investigation.

Beyond its antimicrobial properties, ethyl (2Z)-2-(1,3-benzothiazole-6-carbonyl)imino-3,4-dimethyl-2,3-dihydro-1,3-thiazole-5-carboxylate has also been evaluated for its potential in cancer therapy. Preliminary data indicate that it induces apoptosis in certain cancer cell lines, possibly through the modulation of reactive oxygen species (ROS) and inhibition of key signaling pathways such as PI3K/AKT. These findings highlight its dual potential as both an antimicrobial and anticancer agent, although further in vivo studies are needed to validate these effects.

Pharmacokinetic studies have revealed that the compound exhibits moderate bioavailability and a favorable half-life in rodent models. However, challenges such as solubility and metabolic stability need to be addressed to optimize its therapeutic potential. Structural modifications, including the introduction of hydrophilic groups, are currently being explored to enhance its drug-like properties.

In conclusion, ethyl (2Z)-2-(1,3-benzothiazole-6-carbonyl)imino-3,4-dimethyl-2,3-dihydro-1,3-thiazole-5-carboxylate represents a promising scaffold for the development of novel therapeutic agents. Its broad-spectrum biological activities, coupled with recent advancements in synthetic and pharmacological research, underscore its potential in addressing unmet medical needs. Future research should focus on elucidating its molecular targets, optimizing its pharmacokinetic profile, and evaluating its efficacy in preclinical disease models.